2-Fluoro-4-(trifluoromethyl)benzyl alcohol

• IUPAC Name: [2-fluoro-4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C8H6F4O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3,13H,4H2
• InChI Key: IOCYBFIAGBIYJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)F)CO
• Molecular Formula: C8H6F4O
• DSSTOX Substance ID: DTXSID90372142
• Molecular Weight: 194.13 g/mol
• CAS RN: 197239-49-9

Description

“2-Fluoro-4-(trifluoromethyl)benzyl alcohol” is an organic compound with the molecular formula C8H6F4O. It is used as a pharmaceutical intermediate and has been used to investigate the aromatic aldehydes as a substrate for yeast alcohol dehydrogenase 1.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found in the search results, a related compound, “2-Fluoro-4-(trifluoromethyl)benzonitrile”, may be used in chemical synthesis.

Molecular Structure Analysis

The molecular weight of “this compound” is 176.14. The InChI code for this compound is 1S/C8H6F4O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3,13H,4H2.

Chemical Reactions Analysis

“this compound” is used as a reagent in kinetic studies of phosphonoformate prodrugs and aquachromium (IV).

Physical And Chemical Properties Analysis

The compound is a colorless to light yellow liquid. It has a density of 1.3±0.1 g/cm3. The boiling point is 213.7±0.0 °C at 760 mmHg. The compound has a flash point of 100.6±0.0 °C. The molar refractivity is 37.7±0.3 cm3.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of α-Trifluoromethyl α-Amino Acids : 2-Fluoro-4-(trifluoromethyl)benzyl alcohol plays a role in the synthesis of α-trifluoromethyl α-amino acids with aromatic and heteroaromatic side chains. This process involves a 1,3 shift of a benzyl group in oxazoles, demonstrating the synthetic versatility of this compound (Burger et al., 2006).

• Fluorination for Heterocyclic Synthesis : The compound is used in a mild intramolecular fluoro-cyclisation reaction of benzylic alcohols and amines, employing Selectfluor. This method is crucial for synthesizing fluorinated heterocycles with 1,3-disubstitution (Parmar & Rueping, 2014).

• Domino Reactions with Fluorinated Compounds : It is involved in domino reactions with 2-fluoro-3-trifluoromethylfurans and thiophenes, where its fluorine atom can be replaced by various nucleophiles, leading to [1,3]- and [1,5]-benzyl group migrations under mild conditions (Burger et al., 2001).

• Photocatalytic Decomposition Studies : The compound is studied in the context of photocatalytic decomposition, examining the photodegradation rates of halosubstituted benzyl alcohols on semiconductor particles in aqueous media (Wissiak et al., 2000).

• Metal-Mediated Functionalization : This alcohol is a substrate for metal-mediated site-selective functionalization, facilitating the synthesis of various fluorobenzoic acids and demonstrating its versatility in organic synthesis (Marzi et al., 2002).

• Organic Photoredox-Catalyzed Synthesis : It's used in the hydrotrifluoromethylation of benzyl-protected homoallylic alcohol and amine derivatives, highlighting its role in facilitating complex organic transformations (Wang et al., 2019).

• Conversion to Trifluoromethyl Compounds : The alcohol group in benzyl or allyl alcohols can be transformed into trifluoromethyl, showcasing a method for generating more complex fluorinated molecules (Li et al., 2015).

Photocatalytic Oxidation Studies

• Selective Photocatalytic Oxidation : It has been explored in the photocatalytic oxidation of benzyl alcohol derivatives into corresponding aldehydes by molecular oxygen on titanium dioxide under visible light irradiation. This research underscores its potential in green chemistry and photocatalysis (Higashimoto et al., 2009).

Safety and Hazards

The compound is considered hazardous. It may cause skin irritation, serious eye damage, and may have specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

While specific future directions for “2-Fluoro-4-(trifluoromethyl)benzyl alcohol” were not found in the search results, it is noted that the compound is used as a pharmaceutical intermediate, suggesting potential applications in drug development and synthesis.

Mechanism of Action

Target of Action

It’s known that benzylic alcohols, in general, can interact with various enzymes and receptors in the body .

Mode of Action

The mode of action of 2-Fluoro-4-(trifluoromethyl)benzyl alcohol involves its interaction with its targets. The compound can undergo nucleophilic substitution reactions at the benzylic position . The reaction can be either SN1 or SN2, depending on the nature of the substrate . The presence of the fluorine and trifluoromethyl groups on the benzene ring may influence the reactivity of the compound.

Biochemical Pathways

Benzylic alcohols can participate in various biochemical reactions, including oxidation and free radical bromination .

Pharmacokinetics

The compound’s molecular weight (19413 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed.

Result of Action

Safety data sheets indicate that the compound can cause skin and eye irritation, and may cause respiratory irritation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is combustible and can release irritating gases and vapors when thermally decomposed . Contact with water can liberate toxic gas .